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Compound of Interest

Compound Name: 2-(4-Propoxyphenyl)ethanol

CAS No.: 104174-22-3

Cat. No.: B2484800

Get Quote

Abstract
This technical guide provides a comprehensive overview of 2-(4-Propoxyphenyl)ethanol, a
significant chemical compound with applications in research and chemical synthesis. The

document details its nomenclature, physicochemical properties, a robust synthesis protocol,

analytical characterization methods, and essential safety information. This guide is intended for

researchers, chemists, and professionals in the drug development and chemical industries,

offering both foundational knowledge and practical, field-proven insights to support advanced

applications.

Chemical Identity and Nomenclature
The first step in understanding any chemical compound is to establish its precise identity

through standardized nomenclature and identifiers.

IUPAC Name
The systematic name for this compound, according to the International Union of Pure and

Applied Chemistry (IUPAC) guidelines, is 2-(4-propoxyphenyl)ethanol.[1][2][3] This name
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clearly defines the molecular structure: an ethanol backbone substituted at the second carbon

by a 4-propoxyphenyl group.

Synonyms and Common Names
In literature and commercial listings, 2-(4-propoxyphenyl)ethanol may be referred to by

several other names:

4-Propoxyphenethyl alcohol

4-Propoxybenzeneethanol

p-Propoxyphenethyl alcohol

2-(p-Propoxyphenyl)ethanol

Chemical Identifiers
For unambiguous identification in databases and regulatory documents, the following identifiers

are crucial:

CAS Number: 54576-53-9

Molecular Formula: C₁₁H₁₆O₂

InChI Key: A unique, non-proprietary identifier derived from the molecular structure.

SMILES: A line notation for describing molecular structures.

Physicochemical Properties
The physical and chemical properties of a compound dictate its behavior in various systems, its

appropriate handling procedures, and its potential applications. The properties of 2-(4-
propoxyphenyl)ethanol are summarized below.
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Property Value Source

Molecular Weight 180.25 g/mol [4]

Appearance
Colorless to light-colored liquid

or low-melting solid
[5][6]

Boiling Point
~334-336 °C (Predicted for

similar structures)
[5][7]

Melting Point
28-30 °C (for the similar 4-

methoxyphenyl derivative)
[5]

Solubility

Soluble in polar organic

solvents like methanol and

DMSO.[7] Limited solubility in

water.

[6]

Refractive Index
~1.537 (Predicted for similar

structures)
[7]

Synthesis Protocol: Williamson Ether Synthesis
Approach
A reliable method for synthesizing 2-(4-propoxyphenyl)ethanol is via the Williamson ether

synthesis, a classic and robust method for forming ethers. This process involves the reaction of

a phenoxide with a primary alkyl halide.

Core Rationale: This two-step approach is chosen for its high efficiency and the commercial

availability of the starting materials. The first step, deprotonation of the phenol, creates a potent

nucleophile (the phenoxide). The second step is a standard Sₙ2 reaction, which proceeds

efficiently with an unhindered primary alkyl halide like 1-bromopropane.

Materials and Reagents
2-(4-Hydroxyphenyl)ethanol (Tyrosol) (Reagent Grade, ≥98%)

Sodium Hydride (NaH), 60% dispersion in mineral oil
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1-Bromopropane (Reagent Grade, ≥99%)

Anhydrous Tetrahydrofuran (THF), inhibitor-free

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate (EtOAc)

Brine (Saturated aqueous NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Methodology
Step 1: Deprotonation of 2-(4-Hydroxyphenyl)ethanol

Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a

nitrogen inlet, and a dropping funnel under an inert nitrogen atmosphere.

Add 2-(4-hydroxyphenyl)ethanol (1.0 eq) to the flask and dissolve it in anhydrous THF

(approx. 10 mL per gram of phenol).

Cool the solution to 0 °C using an ice-water bath.

Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution over 15 minutes.

Causality Note:NaH is a strong, non-nucleophilic base, ideal for irreversibly deprotonating

the phenol without competing side reactions. The reaction is exothermic and produces

flammable hydrogen gas, necessitating an inert atmosphere and slow addition at 0 °C.

Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for

an additional 30 minutes to ensure complete formation of the sodium phenoxide.

Step 2: Alkylation with 1-Bromopropane

Add 1-bromopropane (1.2 eq) to the dropping funnel and add it dropwise to the reaction

mixture over 20 minutes.

Heat the reaction mixture to a gentle reflux (approx. 65 °C) and maintain for 4-6 hours.
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Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting

phenol is consumed. Validation Note:A co-spotted TLC plate (starting material, co-spot,

reaction mixture) is crucial for unambiguously determining reaction completion.

Step 3: Work-up and Purification

Cool the reaction mixture to 0 °C.

Slowly quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution to

neutralize any unreacted NaH.

Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x

volume of THF).

Combine the organic layers and wash with water, followed by brine. Causality Note:The brine

wash helps to remove residual water from the organic phase, improving drying efficiency.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure using a rotary evaporator.

The resulting crude oil should be purified by flash column chromatography on silica gel (e.g.,

using a hexane/ethyl acetate gradient) to yield pure 2-(4-propoxyphenyl)ethanol.

Synthesis Workflow Diagram
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Step 1: Phenoxide Formation

Step 2: Alkylation (Sₙ2)

Step 3: Work-up & Purification
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Caption: Williamson ether synthesis workflow for 2-(4-propoxyphenyl)ethanol.
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Applications and Areas of Research
While 2-(4-propoxyphenyl)ethanol is not a widely commercialized end-product, its structure

makes it a valuable intermediate in several areas:

Pharmaceutical Synthesis: As a derivative of phenethyl alcohol, it can serve as a building

block for more complex molecules. The ether linkage provides metabolic stability, and the

terminal alcohol group allows for further functionalization, making it a candidate for creating

analogues of known bioactive compounds.[8]

Fragrance and Flavor Industry: Phenethyl alcohol and its derivatives are known for their

floral scents. The propoxy group modifies the molecule's volatility and olfactory profile,

potentially creating unique aromatic properties for use in perfumery.

Materials Science: Phenolic compounds are precursors to polymers and resins. The

structure of 2-(4-propoxyphenyl)ethanol could be incorporated into specialty polymers,

potentially imparting properties like thermal stability or specific optical characteristics.

Analytical Characterization
Confirming the identity and purity of the synthesized compound is a critical, self-validating step

in any chemical protocol.

Recommended Analytical Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will provide a distinct pattern of signals corresponding to the aromatic protons,

the two methylene groups of the ethyl chain, the three sets of protons on the propyl chain,

and the hydroxyl proton. The chemical shifts and coupling constants are definitive for

structure elucidation.

¹³C NMR: Will show the exact number of unique carbon atoms, confirming the presence of

the aromatic ring, the aliphatic chains, and the ether linkage.

Mass Spectrometry (MS): GC-MS is ideal for this compound. It will provide the molecular ion

peak (m/z = 180.25) and a characteristic fragmentation pattern that can be used to confirm

the structure.
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Infrared (IR) Spectroscopy: Will show a broad absorption band around 3300-3400 cm⁻¹ (O-H

stretch of the alcohol), C-O stretching for the ether and alcohol, and characteristic peaks for

the aromatic ring.

Analytical Workflow Diagram

Spectroscopic Analysis
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Caption: Post-synthesis analytical validation workflow.

Safety and Handling
As with any chemical reagent, proper handling is paramount to ensure laboratory safety.

Information is typically derived from Safety Data Sheets (SDS) for structurally similar

compounds.

Hazard Classification: Based on analogous compounds, it may cause skin and serious eye

irritation.[9]

Handling Precautions:

Wear appropriate Personal Protective Equipment (PPE), including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat.

Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.
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Keep away from strong oxidizing agents, acids, and acid chlorides, as these are

incompatible materials.[5]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention.[5]

Skin Contact: Wash off with soap and plenty of water.

Ingestion: Do not induce vomiting. Rinse mouth with water and consult a physician.

Inhalation: Move the person into fresh air. If breathing is difficult, seek medical attention.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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